Cas no 1865478-70-1 (Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl-)

• Product Name: Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl-
• CAS No: 1865478-70-1
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5275223
• Update Time: 2025-06-11

Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl-

• Inchi： 1S/C12H22N2O/c1-12(2)8-14(7-10(12)13)11(15)9-5-3-4-6-9/h9-10H,3-8,13H2,1-2H3
• InChI Key： WRVOIWWKLBLTMP-UHFFFAOYSA-N
• SMILES： C(N1CC(N)C(C)(C)C1)(C1CCCC1)=O

Additional information on Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl-

Introduction to Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl and Its Significance in Modern Chemical Research

Methanone, specifically the derivative (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl, is a compound with a complex molecular structure that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 1865478-70-1, this compound represents a fascinating intersection of organic chemistry and medicinal biology. Its unique structural features, including the presence of both pyrrolidinyl and cyclopentyl groups, make it a promising candidate for various applications in drug development and material science.

The compound's molecular framework is characterized by a cyclopentyl ring substituted with an amino group at the 4-position and dimethyl groups at the 3-position of the adjacent pyrrolidinyl ring. This specific arrangement imparts unique electronic and steric properties to the molecule, which are critical for its potential biological activity. The pyrrolidinyl moiety is particularly noteworthy, as it is commonly found in biologically active compounds due to its ability to mimic certain natural amino acid structures.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. Methanone derivatives, including our subject of interest, have been extensively studied for their potential as intermediates in the synthesis of more complex molecules. The structural motifs present in this compound suggest that it could serve as a versatile scaffold for designing new drugs targeting various therapeutic areas.

One of the most compelling aspects of Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl, is its potential role in the development of small-molecule drugs. The presence of both an amino group and a cyclopentyl ring provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility has made it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By leveraging machine learning algorithms and molecular modeling techniques, scientists can identify potential binding interactions between Methanone derivatives and biological targets. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further preclinical testing.

The synthesis of Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl, presents both challenges and opportunities for synthetic chemists. The complexity of its molecular structure requires careful planning and execution to ensure high yields and purity. However, the potential rewards are substantial, as successful synthesis could lead to the development of novel therapeutic agents with significant clinical benefits.

In addition to its pharmaceutical applications, this compound has also shown promise in material science research. The unique combination of functional groups makes it a suitable candidate for developing new polymers and advanced materials with tailored properties. These materials could find applications in various industries, including electronics, coatings, and biodegradable plastics.

The study of Methanone derivatives has also contributed to our understanding of fundamental chemical principles. Researchers have used these compounds as models to explore reaction mechanisms and develop new synthetic methodologies. Such insights are crucial for advancing the field of organic chemistry and enabling the design of more efficient synthetic routes.

As research continues to evolve, Methanone, (4-amino-3,3-dimethyl-1-pyrrolidinyl)cyclopentyl is poised to play a pivotal role in shaping the future of chemical biology. Its unique structural features and versatile functionalization possibilities make it an invaluable tool for scientists working on cutting-edge research projects. By harnessing its potential, we can hope to discover new treatments for diseases and develop innovative materials that address global challenges.